Cas no 62252-48-6 (Benzene, [1-[(1,1-dimethylethyl)thio]ethyl]-)

• Product Name: Benzene, [1-[(1,1-dimethylethyl)thio]ethyl]-
• CAS No: 62252-48-6
• MF: C₁₂H₁₈S
• MW: 194.336322307587
• CID: 452389
• PubChem ID: 11763803
• Update Time: 2025-04-19

Benzene, [1-[(1,1-dimethylethyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [1-[(1,1-dimethylethyl)thio]ethyl]-
• 1-tert-butylsulfanylethylbenzene
• 62252-48-6
• SCHEMBL12125569
• DTXSID50471983

• Inchi： 1S/C12H18S/c1-10(13-12(2,3)4)11-8-6-5-7-9-11/h5-10H,1-4H3
• InChI Key： COKXULXDMKOCFP-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 194.11304
• Monoisotopic Mass: 194.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives